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Compound of Interest

3-(3-Nitrophenyl)-3-
Compound Name: o
oxopropanenitrile

Cat. No.: B1313947

An in-depth technical guide on the safety, handling, and toxicology of 3-(3-Nitrophenyl)-3-
oxopropanenitrile for researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety data sheet (SDS). Always consult the official SDS from the supplier
before handling this chemical and adhere to all institutional and regulatory safety protocols.

Chemical Identification

Property Value

Chemical Name 3-(3-Nitrophenyl)-3-oxopropanenitrile
Synonyms 3-Nitrobenzoylacetonitrile

CAS Number 21667-64-1

Molecular Formula CoHeN20s3

Molecular Weight 190.16 g/mol

Chemical Structure

O=C(C#N)clcccc(cl)

Caption: Synthesis of 3-(3-Nitrophenyl)-3-oxopropanenitrile.
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Experimental Workflow:
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Caption: General experimental workflow for synthesis.
Reactivity and Stability

o Chemical Stability: Stable under recommended storage conditions.
e Incompatible Materials: Strong oxidizing agents, strong bases.[1]

e Hazardous Decomposition Products: Combustion may produce carbon oxides (CO, CO2),
nitrogen oxides (NOx), and hydrogen cyanide.

» Hazardous Reactions: Aromatic nitro compounds may react explosively with bases like
sodium hydroxide.[1]

First-Aid Measures

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,
give oxygen. Get medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Get medical
attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards: Emits toxic fumes under fire conditions.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Disposal Considerations
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Dispose of contents/container in accordance with local, regional, national, and international
regulations. Contact a licensed professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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